Cas no 898400-54-9 (Cyclohexanecarboxylicacid, 1-[(1-methylethyl)amino]-)

• Product Name: Cyclohexanecarboxylicacid, 1-[(1-methylethyl)amino]-
• CAS No: 898400-54-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 715082
• PubChem ID: 16243691
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 1-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-[(1-methylethyl)amino]-
• 1-(isopropylamino)cyclohexanecarboxylic acid hydrochloride
• 1-(propan-2-ylamino)cyclohexane-1-carboxylic acid
• 1-ISOPROPYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE
• 1-Isopropylamino-cyclohexanecarboxylic acid 1HCl salt
• 898400-54-9
• DTXSID30585577
• SCHEMBL12869545
• tert-Butyl4-(4-cyanopyrid-2-yl)piperazine-1-carboxylate
• 1-[(Propan-2-yl)amino]cyclohexane-1-carboxylic acid

• Inchi： 1S/C10H19NO2/c1-8(2)11-10(9(12)13)6-4-3-5-7-10/h8,11H,3-7H2,1-2H3,(H,12,13)
• InChI Key： HKXNJARBJVUYOO-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)NC(C)C)=O

Computed Properties

• Exact Mass: 221.11800
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 2.96480